Copper on chitosan: a recyclable heterogeneous catalyst for azide–alkyne cycloaddition reactions in water†

Green Chemistry Pub Date: 2013-05-02 DOI: 10.1039/C3GC40401C

Abstract

Copper sulfate has been immobilized over chitosan by simply stirring an aqueous suspension of chitosan in water with copper sulfate; the ensuing catalyst has been utilized for the azidealkyne cycloaddition in aqueous media and it can be recycled and reused many times without losing its activity.

Graphical abstract: Copper on chitosan: a recyclable heterogeneous catalyst for azide–alkyne cycloaddition reactions in water
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